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Introduction
Copper-based fungicides have been a cornerstone of disease management in agriculture for

over a century, valued for their broad-spectrum efficacy against fungal and bacterial pathogens.

Copper oxysulfate, also known as basic copper sulfate or tribasic copper sulfate (TBCS), is a

prominent active ingredient in many modern copper fungicide formulations. These compounds

are less water-soluble than copper sulfate, which provides greater persistence on plant

surfaces and reduces the risk of phytotoxicity.

This document provides detailed protocols for the laboratory-scale synthesis of copper
oxysulfate-based fungicides. It is intended for researchers, scientists, and professionals in the

fields of agrochemical development and plant pathology. The protocols cover two primary

methods: the preparation of the traditional Bordeaux mixture and the synthesis of tribasic

copper sulfate through chemical precipitation.

Data Presentation
The following tables summarize key quantitative parameters for the synthesis and properties of

copper oxysulfate-based fungicides as described in the subsequent protocols.

Table 1: Reactant Ratios for Bordeaux Mixture Preparation
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Component Ratio (by weight/volume)
Example Quantity (for 10 L
of 1% mixture)

Copper Sulfate Pentahydrate

(CuSO₄·5H₂O)
1 100 g

Hydrated Lime (Ca(OH)₂) 1 100 g

Water 100 10 L

Table 2: Parameters for Tribasic Copper Sulfate Synthesis via Precipitation

Parameter Value Notes

Reactants

Copper Sulfate Pentahydrate

(CuSO₄·5H₂O)
249.7 g

Forms a 1 M solution in 1 L of

water.

Sodium Hydroxide (NaOH) 80 g
Forms a 2 M solution in 1 L of

water.

Reaction Conditions

Final pH 6.5 - 7.5
Critical for the formation of the

desired basic salt.

Temperature 70 - 80 °C

Higher temperatures can

promote the formation of more

stable precipitates.

Product Characteristics

Chemical Formula Cu₄(OH)₆SO₄
Corresponds to the mineral

Brochantite.[1]

Copper (Cu) Content (Typical) > 52.5%
Technical grade specification.

[2]

pH (1% aqueous suspension) 5.0 - 8.5 [2]
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Experimental Protocols
Protocol 1: Preparation of Bordeaux Mixture (1%
Solution)
The Bordeaux mixture is a classic protectant fungicide formed by the reaction of copper sulfate

and hydrated lime in water. The resulting suspension consists of a complex of basic copper

sulfates.

Materials:

Copper Sulfate Pentahydrate (CuSO₄·5H₂O)

Hydrated Lime (Calcium Hydroxide, Ca(OH)₂) of high purity

Water

Two non-metallic buckets (e.g., plastic), at least 10 L capacity each

A larger non-metallic container for final mixing, at least 20 L capacity

Stirring rod (wood or plastic)

Cheesecloth or similar filter

pH indicator strips or a pH meter

Procedure:

Prepare Copper Sulfate Solution (Solution A): In one bucket, dissolve 100 g of copper sulfate

pentahydrate in 5 L of water. Stir with the non-metallic rod until the crystals are fully

dissolved. If using large crystals, they can be suspended in a cloth bag near the surface of

the water to facilitate dissolution.

Prepare Hydrated Lime Suspension (Solution B): In the second bucket, carefully mix 100 g

of hydrated lime with 5 L of water to form a milky suspension. Stir thoroughly to ensure the

lime is well-dispersed.
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Combine the Solutions: Slowly pour the copper sulfate solution (Solution A) into the hydrated

lime suspension (Solution B) while stirring continuously and vigorously. Crucially, always add

the copper sulfate to the lime suspension, not the other way around. This order of addition is

critical to obtaining a fine, flocculent precipitate with good suspension properties.

Check the pH: After mixing, check the pH of the final mixture. A properly prepared Bordeaux

mixture should be slightly alkaline, with a pH between 7.0 and 8.0. If the solution is acidic, it

may be phytotoxic. If necessary, add a small amount of additional lime suspension to adjust

the pH.

Filter the Mixture: For use in a sprayer, filter the Bordeaux mixture through a cheesecloth or

a fine mesh screen to remove any large particles that could clog the nozzle.

Application: The Bordeaux mixture should be used on the same day it is prepared, as it will

deteriorate upon standing. Agitate the mixture frequently during application to maintain a

uniform suspension.

Protocol 2: Synthesis of Tribasic Copper Sulfate
(Brochantite) via Precipitation
This protocol describes the synthesis of tribasic copper sulfate by the controlled addition of a

sodium hydroxide solution to a heated copper sulfate solution, leading to the precipitation of the

basic salt.

Materials:

Copper Sulfate Pentahydrate (CuSO₄·5H₂O)

Sodium Hydroxide (NaOH), pellets or flakes

Deionized Water

Glass beaker (2 L capacity)

Heating mantle or hot plate with magnetic stirring capability

Magnetic stir bar
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Thermometer or temperature probe

pH meter with a calibrated electrode

Dropping funnel or burette

Buchner funnel and filter paper

Vacuum flask

Drying oven

Procedure:

Prepare Copper Sulfate Solution: Dissolve 249.7 g of copper sulfate pentahydrate in 1 L of

deionized water in the 2 L beaker to create a 1 M solution. Place the magnetic stir bar in the

beaker.

Heat the Solution: Gently heat the copper sulfate solution to 70-80 °C while stirring. Maintain

this temperature throughout the reaction.

Prepare Sodium Hydroxide Solution: In a separate container, carefully dissolve 80 g of

sodium hydroxide in 1 L of deionized water to create a 2 M solution. Allow the solution to cool

before use.

Precipitation: Slowly add the 2 M sodium hydroxide solution to the heated copper sulfate

solution dropwise using a dropping funnel or burette over a period of 1-2 hours. Monitor the

pH of the reaction mixture continuously.

Control pH: Continue adding the sodium hydroxide solution until the pH of the mixture

stabilizes in the range of 6.5 - 7.5. A pale blue-green precipitate of tribasic copper sulfate will

form.

Age the Precipitate: Once the target pH is reached, stop the addition of the base and

continue to stir the suspension at 70-80 °C for an additional hour to allow the precipitate to

age and the particle characteristics to stabilize.
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Isolate the Product: Turn off the heat and allow the precipitate to settle. Decant the

supernatant liquid.

Wash the Product: Resuspend the precipitate in deionized water and filter the mixture using

a Buchner funnel under vacuum. Wash the filter cake with several portions of deionized

water to remove the soluble sodium sulfate byproduct. Continue washing until the

conductivity of the filtrate is low.

Dry the Product: Carefully transfer the washed filter cake to a watch glass or drying dish and

dry in an oven at 60-70 °C until a constant weight is achieved. The final product is a fine,

green, odorless powder.[2]

Visualizations
The following diagrams illustrate the experimental workflows for the preparation of copper
oxysulfate-based fungicides.
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Caption: Workflow for the preparation of Bordeaux Mixture.
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Caption: Workflow for Tribasic Copper Sulfate synthesis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1143867?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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